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Compound of Interest

Compound Name: Pimelic Acid-d4

Cat. No.: B580547 Get Quote

An In-depth Technical Guide to Pimelic Acid-d4
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on Pimelic Acid-d4, including its

chemical and physical properties, its role in biochemical pathways, and detailed experimental

protocols for its application as an internal standard in quantitative analysis.

Data Presentation
Pimelic Acid-d4 is the deuterated form of Pimelic acid, an organic compound involved in the

biosynthesis of the amino acid lysine.[1][2] Its primary application in research is as a stable

isotope-labeled internal standard for mass spectrometry-based quantification of unlabeled

Pimelic acid in various biological and chemical samples.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Pimelic Acid-d4. Properties for

the unlabeled analogue, Pimelic acid, are provided for reference, as the physical

characteristics are expected to be nearly identical.
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Property Value
Source(s) for Pimelic Acid
(unlabeled)

CAS Number 19031-56-2 N/A

Molecular Formula C₇H₈D₄O₄ N/A

Molecular Weight 164.19 g/mol N/A

Synonyms

Heptanedioic-2,2,6,6-d4 acid,

1,5-Pentanedicarboxylic-

1,1,5,5-d4 acid

N/A

Appearance White to Off-White Solid [3][4]

Melting Point 103-106 °C [2][5][6]

Boiling Point 212 °C at 10 mmHg [7]

Water Solubility 50,000 mg/L at 20 °C [4][6]

pKa₁ 4.51 at 25 °C [4]

pKa₂ 5.58 at 25 °C [2]

Experimental Protocols
The most common application for Pimelic Acid-d4 is as an internal standard (IS) for the

accurate quantification of endogenous Pimelic acid in biological matrices (e.g., plasma, urine,

cell lysates) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The stable

isotope label ensures that the IS co-elutes with the analyte and experiences similar matrix

effects and ionization suppression/enhancement, thereby providing reliable normalization.

Methodology: Quantification of Pimelic Acid in Human
Plasma by LC-MS/MS
This protocol describes a standard procedure for sample preparation and analysis.

1. Materials and Reagents:

Pimelic Acid-d4 (Internal Standard)
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Pimelic Acid (Analyte Standard)

Human Plasma (K₂EDTA)

Acetonitrile (ACN), LC-MS Grade

Methanol (MeOH), LC-MS Grade

Formic Acid (FA), LC-MS Grade

Deionized Water, 18 MΩ·cm or higher

2. Preparation of Standard and Internal Standard Stock Solutions:

Pimelic Acid Stock (1 mg/mL): Accurately weigh 10 mg of Pimelic acid and dissolve in 10 mL

of Methanol.

Pimelic Acid-d4 IS Stock (1 mg/mL): Accurately weigh 1 mg of Pimelic Acid-d4 and

dissolve in 1 mL of Methanol.

Working Solutions: Prepare serial dilutions of the Pimelic Acid stock solution in a 50:50

Methanol:Water mixture to create calibration standards (e.g., ranging from 1 ng/mL to 1000

ng/mL). Prepare a working Internal Standard solution by diluting the IS stock to a final

concentration of 100 ng/mL in Methanol.

3. Sample Preparation (Protein Precipitation):

Thaw frozen human plasma samples on ice.

To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample, calibration standard, or

quality control (QC) sample.

Add 10 µL of the 100 ng/mL Pimelic Acid-d4 working IS solution to each tube (except for

blank matrix samples used to check for interference).

Vortex briefly to mix.

Add 200 µL of cold Acetonitrile to precipitate proteins.
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Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4 °C.

Carefully transfer 150 µL of the supernatant to a clean autosampler vial for LC-MS/MS

analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-

equilibrate for 2 minutes.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

Analysis Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (example):

Pimelic Acid: Q1: 159.1 m/z → Q3: 115.1 m/z

Pimelic Acid-d4: Q1: 163.1 m/z → Q3: 119.1 m/z

Optimize instrument parameters (e.g., collision energy, declustering potential) by infusing

standard solutions.
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5. Data Processing and Quantification:

Integrate the peak areas for both the analyte (Pimelic Acid) and the internal standard

(Pimelic Acid-d4) MRM transitions.

Calculate the Peak Area Ratio (PAR) = (Peak Area of Analyte) / (Peak Area of IS).

Construct a calibration curve by plotting the PAR of the calibration standards against their

known concentrations.

Apply a linear regression model (typically with 1/x² weighting) to the calibration curve.

Determine the concentration of Pimelic acid in the unknown samples by interpolating their

PAR values from the calibration curve.

Mandatory Visualization
Biochemical Pathway
Pimelic acid derivatives are key intermediates in the Diaminopimelic Acid (DAP) pathway,

which is essential for lysine biosynthesis in most bacteria.[8][9][10] Understanding this pathway

is crucial for research in antibacterial drug development.

Diaminopimelic Acid (DAP) Pathway for Lysine Biosynthesis
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Click to download full resolution via product page

Diagram 1: The Diaminopimelic Acid (DAP) pathway for L-Lysine biosynthesis.

Experimental Workflow
The following diagram illustrates the logical flow of the quantitative analysis protocol described

above, from sample receipt to final data output.
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1. Receive Sample
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(Pimelic Acid-d4)

3. Protein Precipitation
(Add cold Acetonitrile)

4. Centrifugation
(14,000 x g, 10 min)

5. Transfer Supernatant
(To autosampler vial)

6. LC-MS/MS Analysis
(C18 RP, ESI- MRM)

7. Data Processing
(Integrate Peaks, Calc. Ratios)

8. Quantification
(Generate Calibration Curve

and Calculate Concentrations)
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Diagram 2: Experimental workflow for LC-MS/MS quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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